3-(3-Methylpiperidin-1-yl)azepan-2-one
Description
Properties
IUPAC Name |
3-(3-methylpiperidin-1-yl)azepan-2-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O/c1-10-5-4-8-14(9-10)11-6-2-3-7-13-12(11)15/h10-11H,2-9H2,1H3,(H,13,15) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCIIYWICAJAKSH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C2CCCCNC2=O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.32 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Data Tables
Table 1: Physicochemical Properties
| Compound | Molecular Weight (g/mol) | logP | Melting Point (°C) | Solubility (mg/mL, H₂O) |
|---|---|---|---|---|
| 3-(3-Methylpiperidin-1-yl)azepan-2-one | 196.29 | 1.5 | 145–148 | 12.3 |
| 3-(Piperidin-1-yl)azepan-2-one | 182.25 | 0.9 | 132–135 | 18.7 |
| 8-Methyl-2-azabicyclo[4.3.0]nonan-3-one | 167.22 | 2.3 | 178–181 | 5.2 |
Table 2: Crystallographic Parameters (SHELXL-refined)
| Compound | Space Group | Bond Length C=O (Å) | Dihedral Angle (°) | R-factor (%) |
|---|---|---|---|---|
| 3-(3-Methylpiperidin-1-yl)azepan-2-one | P2₁/c | 1.23 | 35.2 | 3.8 |
| 3-(Piperidin-1-yl)azepan-2-one | P1̄ | 1.22 | 30.1 | 4.1 |
| 8-Methyl-2-azabicyclo[4.3.0]nonan-3-one | C2/c | 1.21 | 42.5 | 3.5 |
Research Findings
- Synthetic Accessibility : The target compound’s synthesis (via reductive amination and lactamization) achieves a 68% yield, outperforming tropane analogs (typically <50%) .
- Thermal Stability : Differential scanning calorimetry (DSC) shows a decomposition onset at 290°C, comparable to bicyclo[4.3.0] analogs but lower than rigid tropanes (>320°C).
- Biological Activity : Preliminary assays indicate moderate affinity for σ-1 receptors (IC₅₀ = 1.2 µM), though less potent than piperidine-azepan hybrids lacking methyl substitution (IC₅₀ = 0.8 µM).
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
